Cas no 1897835-04-9 (4-Chloro-7-fluorocinnoline)
4-Chloro-7-fluorocinnoline structure
Product Name:4-Chloro-7-fluorocinnoline
CAS No:1897835-04-9
MF:C8H4ClFN2
MW:182.58216381073
CID:4709547
Update Time:2023-08-16
4-Chloro-7-fluorocinnoline Chemical and Physical Properties
Names and Identifiers
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- 4-chloro-7-fluorocinnoline
- 4-Chloro-7-fluorocinnoline
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- Inchi: 1S/C8H4ClFN2/c9-7-4-11-12-8-3-5(10)1-2-6(7)8/h1-4H
- InChI Key: RURHOYUNMZVFCQ-UHFFFAOYSA-N
- SMILES: ClC1=CN=NC2C=C(C=CC=21)F
Computed Properties
- Exact Mass: 182.0047040 g/mol
- Monoisotopic Mass: 182.0047040 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 167
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 182.58
- XLogP3: 1.9
- Topological Polar Surface Area: 25.8
4-Chloro-7-fluorocinnoline Related Literature
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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